ethyl 4-(3-(2-methoxyethyl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzoate

• IUPAC Name: ethyl 4-[2-(2-methoxyethyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzoate
• InChI: InChI=1S/C21H23N5O5/c1-5-31-19(28)14-6-8-15(9-7-14)26-13(2)12-25-16-17(22-20(25)26)23(3)21(29)24(18(16)27)10-11-30-4/h6-9,12H,5,10-11H2,1-4H3
• InChI Key: XXOFSPXSBGEIDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C
• Molecular Formula: C21H23N5O5
• Molecular Weight: 425.4 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids and (in this case) an alcohol with the formula R-COO-R’, where R and R’ are any organic groups.

Synthesis Analysis

Esters can be synthesized in a variety of ways, but one common method is through the reaction of a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This is known as esterification.

Molecular Structure Analysis

The molecular structure of esters involves a carbonyl group (C=O) and an ether group (R-O-R’). The carbonyl carbon is sp2 hybridized, forming a planar molecule, and the carbonyl oxygen is also sp2 hybridized.

Chemical Reactions Analysis

Esters can undergo a number of reactions, including hydrolysis, reduction, and the Claisen condensation. In hydrolysis, the ester is broken down into its constituent alcohol and carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of an ester depend on its specific structure. Generally, esters have lower boiling points than the carboxylic acids from which they are derived, and they often have pleasant smells.

Mechanism of Action

The mechanism of action of an ester would depend on its specific structure and the biological context in which it is used. Some esters, for example, are used as prodrugs, which are biologically inactive compounds that can be metabolically converted to produce active drugs.

Safety and Hazards

The safety and hazards associated with an ester depend on its specific structure. Some esters are relatively safe to handle, while others can be hazardous. For example, some esters are flammable, and many are irritants if they come into contact with the skin or eyes.

Future Directions

The future directions for research into a specific ester would depend on its potential applications. For example, if the ester has medicinal properties, future research might focus on optimizing its synthesis, studying its mechanism of action, or conducting clinical trials.